Cas no 887214-60-0 (2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 887214-60-0
• MF: C₂₃H₂₈N₄O
• MW: 376.494625091553
• CID: 5479846
• Update Time: 2025-05-19

2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,4,6-trimethylphenyl)acetamide
• 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C23H28N4O/c1-15-12-16(2)22(17(3)13-15)26-21(28)14-27-10-8-18(9-11-27)23-24-19-6-4-5-7-20(19)25-23/h4-7,12-13,18H,8-11,14H2,1-3H3,(H,24,25)(H,26,28)
• InChI Key： SSEFLEWEFNXNNT-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CN1CCC(C2NC3=CC=CC=C3N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide

Recent Advances in the Study of 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 887214-60-0)

The compound 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 887214-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and mechanisms of action, as well as its potential implications for drug development.

Recent studies have focused on the synthesis and optimization of 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches. These efforts are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits promising activity as a modulator of specific biological targets. In vitro studies have demonstrated its affinity for certain receptor subtypes, suggesting potential applications in neurological and psychiatric disorders. For instance, preliminary data indicate that it may act as an allosteric modulator of G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases.

In vivo studies using animal models have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Researchers have observed favorable bioavailability and tissue distribution, with minimal off-target effects at therapeutic doses. These findings underscore its potential as a lead compound for further development. However, challenges such as metabolic stability and potential drug-drug interactions remain to be addressed in subsequent studies.

The mechanistic insights gained from recent research highlight the compound's ability to influence intracellular signaling pathways. For example, it has been shown to modulate cyclic AMP (cAMP) levels and mitogen-activated protein kinase (MAPK) pathways, which are crucial for cellular responses to external stimuli. These effects may underlie its therapeutic potential in conditions such as inflammation, neurodegeneration, and cancer.

Despite these promising results, several gaps in knowledge persist. Future research should focus on elucidating the compound's exact binding sites and downstream effects, as well as optimizing its formulation for enhanced delivery and efficacy. Collaborative efforts between academia and industry will be essential to accelerate its translation from bench to bedside.

In conclusion, 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 887214-60-0) represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity warrant further investigation to fully exploit its potential. This research brief serves as a foundation for ongoing and future studies aimed at bringing this compound closer to clinical application.